1-[(pyrrolidin-1-yl)methyl]cyclohexan-1-ol

• IUPAC Name: 1-(pyrrolidin-1-ylmethyl)cyclohexan-1-ol
• InChI: InChI=1S/C11H21NO/c13-11(6-2-1-3-7-11)10-12-8-4-5-9-12/h13H,1-10H2
• InChI Key: PGQKEIZJDSWBCP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CN2CCCC2)O
• Molecular Formula: C11H21NO
• DSSTOX Substance ID: DTXSID601289358
• Molecular Weight: 183.29 g/mol
• CAS RN: 25363-24-0

Description

“1-[(pyrrolidin-1-yl)methyl]cyclohexan-1-ol” is a chemical compound with the empirical formula C10H17N. It is also known as 1-Pyrrolidino-1-cyclohexene.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string C1CCC(=CC1)N2CCCC2. The InChI representation is 1S/C10H17N/c1-2-6-10(7-3-1)11-8-4-5-9-11/h6H,1-5,7-9H2.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 151.25 g/mol. It has a refractive index of 1.5217 (lit.), a boiling point of 114-115 °C/15 mmHg (lit.), and a density of 0.94 g/mL at 25 °C (lit.). The compound should be stored at 2-8°C.

Scientific Research Applications

1-[(pyrrolidin-1-yl)methyl]cyclohexan-1-ol has been studied extensively in the fields of organic synthesis and medicinal chemistry. This compound has been used as a starting material for the synthesis of a variety of biologically active compounds, including drugs, antibiotics, and other pharmaceuticals. In addition, this compound has also been used in the synthesis of a variety of polymers and nanomaterials.

Mechanism of Action

Target of Action

It is known that the pyrrolidine ring, a key structural component of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

The pyrrolidine ring is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.

Advantages and Limitations for Lab Experiments

The use of 1-[(pyrrolidin-1-yl)methyl]cyclohexan-1-ol in laboratory experiments has a number of advantages, including its availability, low cost, and ease of synthesis. In addition, this compound is a relatively stable compound, which makes it suitable for use in a variety of laboratory experiments. However, there are some limitations to the use of this compound in laboratory experiments, including its low solubility in water and its sensitivity to light and air.

Future Directions

The potential future directions for the use of 1-[(pyrrolidin-1-yl)methyl]cyclohexan-1-ol in scientific research include the development of new drugs and pharmaceuticals, the synthesis of new polymers and nanomaterials, and the exploration of its potential therapeutic applications. In addition, the potential for the use of this compound in the synthesis of new materials and compounds for use in nanotechnology and biotechnology research should also be explored.

Synthesis Methods

1-[(pyrrolidin-1-yl)methyl]cyclohexan-1-ol can be synthesized through a variety of methods, including Wittig-type reactions, Grignard reactions, and the Diels-Alder reactions. The most commonly used method for the synthesis of this compound is the Wittig-type reaction, which involves the reaction of a phosphonium salt with an aldehyde or ketone. The reaction of the phosphonium salt with the aldehyde or ketone yields a cyclic ether compound, which is then reduced to the desired this compound.

Safety and Hazards

The compound is classified as an Eye Irritant 2, Flammable Liquid 3, Skin Irritant 2, and STOT SE 3. It has hazard statements H226, H315, H319, and H335. Precautionary statements include P210, P302 + P352, and P305 + P351 + P338. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves should be used when handling this compound.